5-cyclopropyl-2-(4-(2-(thiophen-2-yl)acetyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• IUPAC Name: 5-cyclopropyl-2-[4-(2-thiophen-2-ylacetyl)piperazin-1-yl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C18H20N6O2S/c25-15(10-13-2-1-9-27-13)22-5-7-23(8-6-22)18-20-17-19-14(12-3-4-12)11-16(26)24(17)21-18/h1-2,9,11-12H,3-8,10H2,(H,19,20,21)
• InChI Key: RFYBKYDPDQLZPN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)N3C(=N2)N=C(N3)N4CCN(CC4)C(=O)CC5=CC=CS5
• Molecular Formula: C18H20N6O2S
• Molecular Weight: 384.5 g/mol

Description

The compound “5-cyclopropyl-2-(4-(2-(thiophen-2-yl)acetyl)piperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one” is a complex organic molecule that contains several functional groups and rings, including a cyclopropyl group, a thiophene ring, a piperazine ring, and a triazolopyrimidinone ring.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The compound contains a cyclopropyl group, a thiophene ring, a piperazine ring, and a triazolopyrimidinone ring. The exact structure can be determined using techniques such as X-ray crystallography.

Scientific Research Applications

Heterocyclic Compounds in Drug Discovery

Heterocyclic compounds, particularly those with triazolo[1,5-a]pyrimidine, thiophene, and piperazine structures, are pivotal in drug discovery due to their wide range of biological activities. For instance, triazolopyrimidines have been explored for their potential as antihypertensive agents, showcasing promising activity in vitro and in vivo (Bayomi et al., 1999). Furthermore, these compounds have been investigated for their antimicrobial properties, with certain derivatives demonstrating significant efficacy against various microbial strains (Solankee & Patel, 2004).

Antimicrobial and Antitumor Applications

The incorporation of thiophene moieties into heterocyclic compounds has been associated with enhanced antimicrobial and antitumor activities. Research indicates that thiazolopyrimidine derivatives, for instance, exhibit promising antimicrobial and antitumor potential (El-Bendary et al., 1998). Similarly, novel sulfonamide thiazole derivatives have shown significant insecticidal effects against pests like the cotton leafworm, highlighting the versatility of these compounds in biological applications (Soliman et al., 2020).

Antiparkinsonian and Analgesic Activities

In addition to antimicrobial and antitumor activities, some heterocyclic compounds have been identified as potential treatments for neurological conditions such as Parkinson's disease. For example, certain pyrimidine derivatives have demonstrated antiparkinsonian and analgesic effects in pharmacological screenings, underscoring the therapeutic potential of these molecules in managing neurodegenerative diseases (Amr et al., 2008).